6-Methoxy-2-nitropyridin-3-amine
Overview
Description
6-Methoxy-2-nitropyridin-3-amine , also known by its chemical formula C₆H₇N₃O₃ , is a heterocyclic organic compound. It belongs to the class of nitropyridines and contains both a nitro group and a methoxy group attached to a pyridine ring. The compound’s molecular weight is approximately 169.14 g/mol .
Scientific Research Applications
Synthesis and Optimization
Structural and Conformational Analysis : Density functional theory calculations have been used for conformational analysis of 2-amino-6-methoxy-3-nitropyridine. These studies include vibrational spectra simulations, electronic property evaluations, and non-linear optical activity predictions, indicating potential biomedical applications and new optical material design (S. Premkumar et al., 2015).
Chemical Reactivity and Interactions
Vicarious Nucleophilic Amination : Studies show that 6-Methoxy-2-nitropyridin-3-amine can be aminated through vicarious nucleophilic substitution reactions. This process involves using reagents like hydroxylamine and 4-amino-1,2,4-triazole, yielding moderate to good results (J. Bakke et al., 2001).
NMR Spectroscopy : The compound's 1H and 13C NMR spectra have been determined, offering insights into its conformation and electronic structure. These studies highlight the molecule's steric repulsion and resonance hindrance effects (N. Nudelman & S. Cerdeira, 1986).
Potential Applications
Optical Material Design : The high non-linear optical activity of 6-Methoxy-2-nitropyridin-3-amine suggests its utility in designing new optical materials. This is inferred from its first-order hyperpolarizability calculations, making it a candidate for photonic and optoelectronic applications (S. Premkumar et al., 2015).
Biomedical Research : The molecule's intramolecular charge transfers and interactions, as revealed by NBO and Mulliken atomic charge distribution analysis, align with features commonly found in pharmaceutical compounds. This suggests potential biomedical applications (S. Premkumar et al., 2015).
properties
IUPAC Name |
6-methoxy-2-nitropyridin-3-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7N3O3/c1-12-5-3-2-4(7)6(8-5)9(10)11/h2-3H,7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UPJBCGDOOHYSGL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=C(C=C1)N)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methoxy-2-nitropyridin-3-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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